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Compound of Interest

Compound Name: Reactive Orange 122

CAS No.: 12220-12-1

Cat. No.: B1172505

Get Quote

AN-RO122-01

Abstract
This document provides a detailed protocol for the preparation of stock solutions of Reactive
Orange 122 (C.I. Reactive Orange 122), a synthetic azo dye widely used in research and

industrial applications. The protocol covers necessary materials, safety precautions, a step-by-

step procedure for dissolution, and appropriate storage conditions to ensure solution stability.

Introduction
Reactive Orange 122 is an anionic azo dye known for its high water solubility and its ability to

form covalent bonds with substrates, making it particularly useful in textile dyeing and

environmental studies.[1][2] Proper preparation of a stock solution is the first critical step for

ensuring accuracy and reproducibility in experiments involving this dye. This protocol outlines a

standardized procedure for researchers, scientists, and drug development professionals.
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A summary of the key quantitative data for Reactive Orange 122 is presented in Table 1. This

information is essential for accurate calculations and handling.

Table 1: Physicochemical Data for Reactive Orange 122

Property Value References

Molecular Formula C₃₁H₂₀ClN₇Na₄O₁₆S₅ [2][3][4]

Molecular Weight 1034.27 g/mol [2][3]

Appearance
Orange solid particulate or

powder
[1][5]

CAS Number 12220-12-1, 79809-27-1 [1][3][6][7]

Solubility in Water
>100 g/L at 25°C; >200 g/L at

20°C
[6][8]

Recommended Solvent Distilled Water [9][10]

| Storage Conditions | Store in a dry, cool place in a sealed container away from direct sunlight.

|[5][6] |

Experimental Protocol
This protocol details the procedure for preparing a 10 mM stock solution of Reactive Orange
122. The concentration can be adjusted as needed by modifying the mass of the solute.

3.1. Required Materials and Equipment

Reactive Orange 122 powder (MW: 1034.27 g/mol )

Distilled or deionized water

Analytical balance

Spatula and weighing paper/boat

Volumetric flask (appropriate size, e.g., 100 mL)
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Beaker

Magnetic stirrer and stir bar (optional)

Vortex mixer or sonicator (optional)

Storage bottles (amber glass or opaque plastic, tightly sealed)

Personal Protective Equipment (PPE): safety goggles, gloves, lab coat, and dust mask.

3.2. Safety Precautions

Work in a well-ventilated area or a chemical fume hood to minimize inhalation of the dye

powder.[5]

Reactive Orange 122 may cause sensitization by inhalation and skin contact; avoid direct

contact with skin and eyes and do not breathe the dust.[5]

Wear appropriate PPE, including safety goggles, nitrile gloves, a lab coat, and a dust mask.

[5]

In case of accidental spills, dampen the powder with moist sand before sweeping to prevent

dust from becoming airborne.[5]

3.3. Preparation Procedure

Calculate the Required Mass:

To prepare 100 mL of a 10 mM stock solution, calculate the required mass of Reactive
Orange 122:

Mass (g) = Molarity (mol/L) × Volume (L) × Molecular Weight ( g/mol )

Mass (g) = 0.010 mol/L × 0.100 L × 1034.27 g/mol = 1.034 g

Weigh the Dye:

Place a weighing boat on the analytical balance and tare it.
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Carefully weigh out the calculated mass (1.034 g) of Reactive Orange 122 powder using

a clean spatula.

Dissolve the Dye:

Transfer the weighed powder into a beaker containing approximately 80 mL of distilled

water.

Place a magnetic stir bar in the beaker and place it on a magnetic stirrer. Stir the solution

until the dye is fully dissolved. Due to its high solubility, this should occur readily.[1][5]

Alternatively, the powder can be added directly to a volumetric flask partially filled with the

solvent, followed by agitation using a vortex mixer or sonication to facilitate dissolution.

Final Volume Adjustment:

Once the dye is completely dissolved, quantitatively transfer the solution from the beaker

to a 100 mL volumetric flask.

Rinse the beaker with a small amount of distilled water and add the rinsing to the

volumetric flask to ensure all the dye is transferred.

Carefully add distilled water to the flask until the bottom of the meniscus reaches the

calibration mark.

Homogenization and Storage:

Cap the volumetric flask and invert it several times to ensure the solution is homogeneous.

Transfer the final stock solution to a clearly labeled storage bottle. The label should

include the chemical name (Reactive Orange 122), concentration (10 mM), preparation

date, and your initials.

Store the bottle in a cool, dry, and dark place.[5][6] The product is stable under normal

conditions.[5][7]
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The following diagram illustrates the logical steps for preparing the stock solution.

Preparation Phase

Dissolution Phase

Storage Phase

1. Safety Check
(Wear Gloves, Goggles, Mask)

2. Calculate Mass of Dye
for Target Concentration

3. Weigh Dye Powder
on Analytical Balance

5. Combine Dye and Solvent
Stir or Sonicate Until Dissolved

4. Measure Solvent
(Distilled Water)

6. Adjust to Final Volume
in Volumetric Flask

7. Transfer to Labeled Bottle

8. Store in a Cool, Dry, Dark Place

Click to download full resolution via product page

Caption: Workflow for preparing Reactive Orange 122 stock solution.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b1172505/docs?utm_src=pdf-body-img#application-note-preparation-of-reactive-orange-122-stock-solutions
https://www.benchchem.com/product/b1172505/docs?utm_src=pdf-body#application-note-preparation-of-reactive-orange-122-stock-solutions
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1172505?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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